Cas no 31805-48-8 (Thiophene,2-ethyl-3-methyl-)
Thiophene,2-ethyl-3-methyl- structure
Product Name:Thiophene,2-ethyl-3-methyl-
Thiophene,2-ethyl-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Thiophene,2-ethyl-3-methyl-
- 2-ethyl-3-methylthiophene
- 2-Aethyl-3-methyl-thiophen
- 2-ethyl-3-methyl-thiophene
- 3-methyl-2-ethylthiophene
- EINECS 250-813-1
- Thiophene,2-ethyl-3-methyl
- NS00050309
- SCHEMBL256017
- DTXSID60185680
- Thiophene, 2-ethyl-3-methyl-
- 31805-48-8
- VVSCPYCHXFEKLF-UHFFFAOYSA-N
-
- Inchi： 1S/C7H10S/c1-3-7-6(2)4-5-8-7/h4-5H,3H2,1-2H3
- InChI Key： VVSCPYCHXFEKLF-UHFFFAOYSA-N
- SMILES： S1C=CC(C)=C1CC
Computed Properties
- Exact Mass: 126.05000
- Monoisotopic Mass: 126.050321
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 70.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 28.2
- XLogP3: 2.8
Experimental Properties
- Density: 0.9769
- Melting Point: -51.23°C (estimate)
- Boiling Point: 159.39°C (estimate)
- Flash Point: 33.7°C
- Refractive Index: 1.5080
- PSA: 28.24000
- LogP: 2.61890
Thiophene,2-ethyl-3-methyl- Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Thiophene,2-ethyl-3-methyl- Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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